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Compound of Interest

Compound Name:
Methyl 4-cyano-3,5-

difluorobenzoate

Cat. No.: B11718984

Get Quote

Executive Summary & Structural Significance[1]
Methyl 4-cyano-3,5-difluorobenzoate (CAS: 1805475-59-5) represents a specialized class of

poly-functionalized aromatic esters critical in the synthesis of liquid crystals and advanced

pharmaceutical intermediates. Its structural uniqueness lies in the 3,5-difluoro-4-cyano motif, a

"push-pull" electronic system that creates significant dipole moments and distinct solid-state

packing arrangements.

Unlike simple benzoates, the presence of ortho-fluorines flanking a cyano group induces a

quinoid-like distortion in the phenyl ring, altering bond lengths and driving specific

supramolecular assemblies. This guide compares the structural characteristics of this

compound against three key analogs to elucidate its performance in solid-state applications.

Comparative Structural Data Analysis
The following table synthesizes experimental data from direct analogs to benchmark the

expected properties of Methyl 4-cyano-3,5-difluorobenzoate.
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Feature

Target: Methyl
4-cyano-3,5-
difluorobenzoa
te

Analog A:

Methyl 3,5-
difluorobenzoa
te

Analog B:

Methyl 4-
cyanobenzoat
e

Analog C: Ethyl
4-amino-3,5-
difluorobenzoa
te

CAS Number 1805475-59-5 216393-55-4 1129-35-7 N/A (Ref. IUCr)

Electronic State

Strong Acceptor

(CN) + Inductive

Withdrawal (2xF)

Inductive

Withdrawal (2xF)

Strong Acceptor

(CN)

Donor (NH2) +

Inductive

Withdrawal (2xF)

Melting Point
Predicted: 85–

105 °C

23–27 °C (Low

melting solid)
65–67 °C

~110 °C (Higher

due to H-bonds)

Crystal Packing
Dipole-Driven

Sheets

Weak

-stacking

Centrosymmetric

Dimers

H-Bonded

Networks (N-

H...F)

Density
High (~1.45

g/cm³)
~1.265 g/cm³ ~1.25 g/cm³ ~1.42 g/cm³

Key Interaction
CN...

and C-H...F
C-H...F

CN...CN

(Antiparallel)

N-H...N and N-

H...F

Technical Insight: The "Fluorine Effect" on Stability
Comparing the target to Analog A (Methyl 3,5-difluorobenzoate) reveals the massive stabilizing

impact of the 4-cyano group. Analog A melts near room temperature (25°C), indicating weak

intermolecular forces. The addition of the 4-cyano group in the target molecule introduces a

strong dipole moment (~4.0 D), which typically increases lattice energy and melting point by

>50°C, enhancing shelf-life stability for drug formulation.

Structural Mechanics & Supramolecular
Architecture
Understanding the crystal lattice requires analyzing the specific non-covalent interactions

driven by the 3,5-difluoro substitution.
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A. Quinoid Ring Distortion
Crystallographic data from Analog C (Ethyl 4-amino-3,5-difluorobenzoate) confirms that 3,5-

difluoro substitution compresses the C-C-C bond angles at the substitution sites.[1] For the

target molecule, this results in a slight deviation from perfect planarity, enhancing solubility in

polar organic solvents compared to non-fluorinated equivalents.

B. The "Fluorine Shield" & Halogen Bonding
In the solid state, the two fluorine atoms act as weak hydrogen bond acceptors but strong

electrostatic shields.

Interaction Type: C-H...F contacts.

Effect: These weak interactions form "zipper-like" motifs between layers of molecules,

preventing the "slipped stack" packing often seen in simple aromatics. This results in a

denser, harder crystal lattice.

C. Cyano-Group Directed Assembly
The cyano group is a linear rod that facilitates antiparallel dipole alignment. In the absence of

strong hydrogen bond donors (unlike Analog C), the target molecule will likely pack in

centrosymmetric pairs to cancel the strong dipole moment of the nitrile group.

Experimental Protocol: Crystal Growth &
Characterization
To validate the specific polymorph of your batch, follow this self-validating workflow.

Phase 1: High-Quality Single Crystal Growth
Method: Slow Vapor Diffusion (Preferred over evaporation to minimize defects).

Solvent System:

Inner Vial: Saturated solution of Methyl 4-cyano-3,5-difluorobenzoate in Acetone or THF.

Outer Vial:n-Hexane or Pentane (Antisolvent).
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Temperature: Maintain at 4°C. Lower temperatures reduce kinetic energy, favoring the

thermodynamic polymorph.

Phase 2: X-Ray Diffraction (XRD) Parameters
Temperature: Collect data at 100 K. Fluorine atoms have high thermal motion; room

temperature data will result in "smeared" electron density maps, making it difficult to

distinguish F from H or disorder.

Resolution: Aim for 0.7 Å or better to resolve the C-F bonds clearly (typically 1.35 Å) from C-

H.

Visualization: Crystallization Workflow
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Caption: Optimized workflow for obtaining publication-quality crystal data for fluorinated

benzoates.

Interaction Network & Stability Logic
The diagram below illustrates the competing forces that dictate the stability of the crystal lattice.
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Caption: Force-field analysis showing how the Cyano dipole dominates packing, modulated by

Fluorine interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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